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Compound of Interest

Compound Name: 2,5-Dihydroxybenzaldehyde

Cat. No.: B135720 Get Quote

Solubility Profile of 2,5-Dihydroxybenzaldehyde:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,5-
Dihydroxybenzaldehyde (also known as gentisaldehyde) in various organic solvents.

Understanding the solubility of this compound is critical for its application in pharmaceutical

formulations, organic synthesis, and various research contexts. This document presents

available quantitative solubility data, a detailed experimental protocol for solubility

determination, and a workflow diagram to illustrate the experimental process.

Core Data Presentation: Solubility of 2,5-
Dihydroxybenzaldehyde
The following table summarizes the known quantitative and qualitative solubility of 2,5-
Dihydroxybenzaldehyde in a range of common solvents. The data has been compiled from

various chemical databases and scientific literature.
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Solvent
Chemical
Formula

Molar Mass
( g/mol )

Boiling
Point (°C)

Solubility
Temperatur
e (°C)

Polar Protic

Solvents

Water H₂O 18.02 100 13.8 g/L[1][2] 25[1][2]

Methanol CH₃OH 32.04 64.7 Soluble Not Specified

Ethanol C₂H₅OH 46.07 78.4
≥ 20.6

mg/mL[3]
Not Specified

Polar Aprotic

Solvents

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO 78.13 189
≥ 26

mg/mL[3]
Not Specified

Acetone C₃H₆O 58.08 56 Soluble Not Specified

Ethyl Acetate C₄H₈O₂ 88.11 77.1 Soluble Not Specified

Nonpolar

Solvents

Dichlorometh

ane
CH₂Cl₂ 84.93 39.6 Soluble Not Specified

Chloroform CHCl₃ 119.38 61.2 Soluble Not Specified

Toluene C₇H₈ 92.14 110.6
Sparingly

Soluble
Not Specified

Hexane C₆H₁₄ 86.18 68 Insoluble Not Specified

Note: "Soluble" indicates that the source material qualitatively describes the compound as

soluble without providing a specific quantitative value. Further experimental validation is

recommended for precise solubility determination in these solvents.
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Experimental Protocol: Gravimetric Determination
of Solubility
The following protocol outlines a reliable gravimetric method for determining the solubility of

2,5-Dihydroxybenzaldehyde in a given organic solvent. This method is based on the principle

of creating a saturated solution and then determining the mass of the dissolved solute in a

known volume of the solvent.[4][5]

Materials:

2,5-Dihydroxybenzaldehyde (analytical grade)

Selected organic solvent (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Vials with screw caps (e.g., 20 mL scintillation vials)

Constant temperature shaker or water bath

Syringe filters (0.22 µm, solvent-compatible)

Syringes

Pre-weighed evaporation dishes or beakers

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2,5-Dihydroxybenzaldehyde to a vial containing a known

volume (e.g., 10 mL) of the selected organic solvent. An excess of the solid should be

visible at the bottom of the vial to ensure saturation.
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Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. Periodically check to confirm that undissolved solid remains.

Sample Collection and Filtration:

Once equilibrium is achieved, allow the vial to stand undisturbed at the constant

temperature for at least 2 hours to allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear solution above the solid) into

a syringe.

Attach a 0.22 µm syringe filter to the syringe.

Dispense the filtered solution into a pre-weighed evaporation dish. Record the exact

volume of the filtrate.

Solvent Evaporation and Mass Determination:

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the 2,5-Dihydroxybenzaldehyde (a temperature below its

melting point of 97-99 °C is recommended, e.g., 60-70 °C). Ensure the oven is in a well-

ventilated area or fume hood.

Continue drying until all the solvent has evaporated.

Transfer the evaporation dish to a desiccator to cool to room temperature.

Weigh the evaporation dish containing the dried solute on an analytical balance.

Repeat the drying and weighing steps until a constant mass is obtained (i.e., the difference

between consecutive weighings is negligible).

Calculation of Solubility:
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Calculate the mass of the dissolved 2,5-Dihydroxybenzaldehyde by subtracting the initial

mass of the empty evaporation dish from the final constant mass.

Express the solubility in the desired units (e.g., g/L, mg/mL).

Solubility (g/L) = (Mass of dried solute (g)) / (Volume of filtrate (L))

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of 2,5-Dihydroxybenzaldehyde.
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Preparation of Saturated Solution

Sample Collection and Filtration

Solvent Evaporation and Mass Determination

Calculation

Add excess 2,5-Dihydroxybenzaldehyde
to a known volume of solvent

Seal vial and place in
constant temperature shaker

Agitate for 24-48 hours
to reach equilibrium

Allow excess solid to settle

Equilibrium Reached

Draw supernatant into a syringe

Filter through a 0.22 µm
syringe filter into a

pre-weighed evaporation dish

Evaporate solvent in a drying oven

Cool in a desiccator

Weigh the dish and dried solute

Repeat drying and weighing
until constant mass is achieved

Calculate the mass of the
dissolved solute

Determine solubility in
desired units (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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